Cas no 155709-41-4 (Isomagnolone)

• Product Name: Isomagnolone
• CAS No: 155709-41-4
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• MDL: MFCD20260888
• CID: 837451
• PubChem ID: 9993913
• Update Time: 2025-04-19

Isomagnolone Chemical and Physical Properties

Names and Identifiers

• Isomagnolone
• 1-[4-(5-Allyl-2-hydroxyphenoxy)phenyl]-1-propanone
• [ "" ]
• Isomaglone
• 1-Propanone, 1-[4-[2-hydroxy-5-(2-propenyl)phenoxy]phenyl]- (9CI); 1-[4-[2-Hydroxy-5-(2-propen-1-yl)phenoxy]phenyl]-1-propanone
• 155709-41-4
• HY-N3472
• DTXSID601186467
• CS-0024328
• 1-[4-(2-hydroxy-5-prop-2-enylphenoxy)phenyl]propan-1-one
• FS-10429
• 1-[4-[2-Hydroxy-5-(2-propen-1-yl)phenoxy]phenyl]-1-propanone
• 1-(4-(5-Allyl-2-hydroxyphenoxy)phenyl)propan-1-one
• AKOS032948168
• G82847
• 1-{4-[2-HYDROXY-5-(PROP-2-EN-1-YL)PHENOXY]PHENYL}PROPAN-1-ONE
• DA-64549
• CHEMBL5290308

• MDL： MFCD20260888
• Inchi： 1S/C18H18O3/c1-3-5-13-6-11-17(20)18(12-13)21-15-9-7-14(8-10-15)16(19)4-2/h3,6-12,20H,1,4-5H2,2H3
• InChI Key： LVHHYWFCRQIOJG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(CC)=O)=CC=1)C1=C(C=CC(CC=C)=C1)O

Computed Properties

• Exact Mass: 282.12600
• Monoisotopic Mass: 282.125594432 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 282.3
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 414.4±45.0 °C at 760 mmHg
• Flash Point: 146.9±22.2 °C
• PSA: 46.53000
• LogP: 4.50570
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Isomagnolone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers